3-Bromo-5-chloro-2,6-difluorobenzaldehyde

• IUPAC Name: 3-bromo-5-chloro-2,6-difluorobenzaldehyde
• InChI: InChI=1S/C7H2BrClF2O/c8-4-1-5(9)7(11)3(2-12)6(4)10/h1-2H
• InChI Key: ATRKGNJQPFWXHV-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=C1Br)F)C=O)F)Cl
• Molecular Formula: C7H2BrClF2O
• Molecular Weight: 255.44 g/mol

Description

3-Bromo-5-chloro-2,6-difluorobenzaldehyde is a chemical compound with the molecular formula C7H2BrClF2O. It has a molecular weight of 255.45. It is a solid substance at ambient temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H2BrClF2O/c8-4-1-5(9)7(11)3(2-12)6(4)10/h1-2H. The InChI key is ATRKGNJQPFWXHV-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

This compound is a solid substance at ambient temperature. The compound is sensitive to air and should be stored under dry inert gas.

Mechanism of Action

3-Bromo-5-chloro-2,6-difluorobenzaldehyde is an electrophilic reagent, meaning it reacts with electron-rich compounds. It reacts with nucleophiles such as amines, alcohols, and carboxylic acids. The reaction is usually catalyzed by a base such as a hydroxide ion or an alkoxide ion. The reaction is typically carried out in an aqueous solution at a temperature of 80-100°C.
Biochemical and Physiological Effects
This compound is not known to have any biochemical or physiological effects. It is not known to be toxic, mutagenic, or carcinogenic.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-Bromo-5-chloro-2,6-difluorobenzaldehyde in laboratory experiments is its low cost and availability. It is also relatively easy to synthesize and purify. The main limitation is its instability in water, so it must be stored and handled carefully.

Future Directions

For 3-Bromo-5-chloro-2,6-difluorobenzaldehyde include further research into its potential applications in organic synthesis and its use as a reagent for the synthesis of other organic compounds. Additionally, further research into its stability and reactivity in different solvents and temperatures could provide insights into its potential applications in organic synthesis.

Synthesis Methods

3-Bromo-5-chloro-2,6-difluorobenzaldehyde can be synthesized by the reaction of 2,6-difluorobenzaldehyde with bromine and chlorine in aqueous solution. The reaction is carried out in a reaction flask, with the reactants mixed in aqueous solution and heated to a temperature of 80-100°C. The reaction is exothermic and the reaction time is typically 30 minutes to 1 hour. The product is then separated from the reaction mixture, purified and dried.

Scientific Research Applications

3-Bromo-5-chloro-2,6-difluorobenzaldehyde is an important intermediate for the synthesis of a variety of organic compounds. It is used in the synthesis of various pharmaceuticals, agrochemicals and other organic compounds. It is also used in the synthesis of dyes, in the manufacturing of cosmetics, and as a reagent for the synthesis of other organic compounds.